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Dosage Adjustment Guidelines for Adult Patients

The need for dose adjustment is well-established, as the clearance of both ceftolozane and tazobactam

decreases as renal function declines [1]. The following tables summarize the official dosing

recommendations for adult patients. Doses are expressed as the total of ceftolozane and tazobactam (e.g., 1.5

g = 1 g ceftolozane / 0.5 g tazobactam) and are administered via a 1-hour intravenous infusion [2].

Table 1: Dosing for Complicated Intra-Abdominal Infection (cIAI) & Complicated Urinary Tract

Infection (cUTI) For cIAI, ceftolozane-tazobactam must be used in combination with metronidazole [3] [2].

Renal Function (Estimated
CrCl)

Recommended Dosage Regimen

≥ 50 mL/min 1.5 g every 8 hours

30 to 50 mL/min 750 mg every 8 hours

15 to 29 mL/min 375 mg every 8 hours

End-Stage Renal Disease
(ESRD) on Hemodialysis

750 mg as a single loading dose, followed by 150 mg every 8 hours
for the remainder of the treatment period [2].
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Table 2: Dosing for Hospital-Acquired/Ventilator-Associated Bacterial Pneumonia (HABP/VABP)

Renal Function (Estimated
CrCl)

Recommended Dosage Regimen

≥ 50 mL/min 3 g every 8 hours

30 to 50 mL/min 1.5 g every 8 hours

15 to 29 mL/min 750 mg every 8 hours

End-Stage Renal Disease

(ESRD) on Hemodialysis

2.25 g as a single loading dose, followed by 450 mg every 8 hours

for the remainder of the treatment period [2].

For patients undergoing hemodialysis, the dose should be administered at the earliest possible time after the

dialysis session is completed [2].

Key Pharmacokinetic and Clinical Evidence

The dosing recommendations are supported by pharmacokinetic (PK) and clinical studies.

Impact of Renal Impairment on PK: A phase 1 study demonstrated that plasma exposure (AUC) to
ceftolozane-tazobactam increases as renal function declines. Compared to subjects with normal renal

function, the median AUC increased 2.5-fold for ceftolozane and 2.2-fold for tazobactam in subjects
with moderate renal impairment. In severe renal impairment, the increase was 4.4-fold and 3.8-fold,

respectively [1].
Augmented Renal Clearance (ARC): In critically ill patients with ARC (CrCl ≥ 130 mL/min), the

standard 3 g dose for HABP/VABP achieves pharmacodynamic targets for both ceftolozane and
tazobactam, and no dose increase is required. Clinical outcomes in patients with ARC were

comparable to those with normal renal function in the ASPECT-NP trial [4] [5].
Patients on Continuous Renal Replacement Therapy (CRRT): The optimal dose during CRRT is

an area of active research. One case report involving a patient on continuous venovenous
hemodiafiltration (CVVHD) found that a high dose of 3 g every 8 hours maintained ceftolozane

concentrations above the target MIC, suggesting standard dosing may be insufficient in this setting
due to significant drug clearance [6].

Efficacy Considerations: It is important to note that decreased clinical efficacy has been observed in
patients with baseline CrCl of 30 to ≤50 mL/min who received the standard dose. Therefore,
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adherence to the adjusted dosing schedules in these populations is critical for therapeutic success

[3].

Experimental Protocol Summary

For researchers designing pharmacokinetic studies in special populations, the methodology from a phase 1

study can serve as a reference [1]:

Study Design: Open-label, single-dose study in subjects stratified by renal function (normal, mild,
moderate, severe impairment, ESRD on hemodialysis).

Dosing: A single IV dose is administered over 1 hour. Different doses may be used based on the
severity of renal impairment (e.g., 1,000 mg/500 mg for normal/moderate impairment; 500 mg/250 mg

for severe impairment/ESRD). ESRD subjects receive two doses, pre- and post-hemodialysis.
PK Sampling:

Normal to Moderate Impairment: Pre-dose, end of infusion, and at 5, 15, 30 min, 1, 2, 3, 5, 7,
9, 11, 15, 25, and 35 hours post-infusion.

Severe Impairment & ESRD (off dialysis): Pre-dose, 0.5, 1, 1.5, 2, 3, 6, 9, 12, 24, 36, and 48
hours post-dose.

Sample Analysis: Plasma, urine, and dialysate concentrations are quantified using a validated liquid
chromatography-tandem mass spectrometry (LC-MS/MS) method.

The following diagram illustrates the core logic for determining the appropriate ceftolozane-tazobactam

dose, integrating the patient's renal function and infection type.
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Determine Ceftolozane-Tazobactam Dose

Assess Renal Function
(Estimate CrCl)

Identify Infection Type

cUTI or cIAI

  Path

HABP or VABP

  Path

CrCl ≥ 50 mL/min
Dose: 1.5 g q8h

CrCl 30-50 mL/min
Dose: 750 mg q8h

CrCl 15-29 mL/min
Dose: 375 mg q8h

ESRD on HD
Dose: LD 750 mg, then 150 mg q8h

CrCl ≥ 50 mL/min
Dose: 3 g q8h

CrCl 30-50 mL/min
Dose: 1.5 g q8h

CrCl 15-29 mL/min
Dose: 750 mg q8h

ESRD on HD
Dose: LD 2.25 g, then 450 mg q8h
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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